molecular formula C19H14N2O5 B1224949 N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide

N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide

Cat. No. B1224949
M. Wt: 350.3 g/mol
InChI Key: MBPWVWICSKSXNP-UHFFFAOYSA-N
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Description

N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide is an aromatic amide and a member of furans.

Scientific Research Applications

Antiallergic Compounds

  • A study conducted by Georgiev et al. (1987) focused on the synthesis and antiallergic activity of a series of compounds similar to N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide. These compounds showed potent antiallergic activity, particularly against serotonin, histamine, and bradykinin, marking them as a novel class of antiallergic agents (Georgiev et al., 1987).

Antimicrobial Agents

  • Chambhare et al. (2003) synthesized similar compounds and evaluated them for antibacterial and antimycobacterial activities. The study found significant activity against various microbial strains, suggesting potential applications in developing antimicrobial agents (Chambhare et al., 2003).

Antitubercular Activity

  • Research by Samadhiya et al. (2013) involved synthesizing compounds structurally related to N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide and testing them for antitubercular activity. This study highlighted the potential of such compounds in the treatment of tuberculosis (Samadhiya et al., 2013).

Bio-Imaging Applications

  • A study by Ravichandiran et al. (2020) developed a phenoxazine-based fluorescence chemosensor, similar in structure, for detecting Cd2+ and CN− ions. This sensor has applications in bio-imaging in live cells and zebrafish, demonstrating the compound's utility in biological research and diagnostics (Ravichandiran et al., 2020).

Antimicrobial and Antifungal Activities

  • Bhat et al. (2015) conducted a study on similar compounds, which showed promising results in in vitro antimicrobial and antifungal activities against various strains, indicating their potential as therapeutic agents (Bhat et al., 2015).

properties

Product Name

N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide

Molecular Formula

C19H14N2O5

Molecular Weight

350.3 g/mol

IUPAC Name

N-[4-(furan-2-carbonylamino)phenyl]-1,3-benzodioxole-5-carboxamide

InChI

InChI=1S/C19H14N2O5/c22-18(12-3-8-15-17(10-12)26-11-25-15)20-13-4-6-14(7-5-13)21-19(23)16-2-1-9-24-16/h1-10H,11H2,(H,20,22)(H,21,23)

InChI Key

MBPWVWICSKSXNP-UHFFFAOYSA-N

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC=CO4

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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